Cas no 2172582-86-2 (ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate)

• Product Name: ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2172582-86-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6100054
• PubChem ID: 165598688
• Update Time: 2025-06-09

ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate
• EN300-1630266
• 2172582-86-2

• Inchi： 1S/C12H21NO3/c1-4-16-10(14)12(7-9(12)2)11(15)5-6-13(3)8-11/h9,15H,4-8H2,1-3H3
• InChI Key： KGWHEIOBKVGJTH-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(C(=O)OCC)CC1C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Additional information on ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate

Ethyl 1-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172582-86-2)

Ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172582-86-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a pyrrolidine moiety, and an ester functional group. These structural elements contribute to its diverse chemical properties and potential biological activities.

The cyclopropane ring in the structure of ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate is particularly noteworthy. Cyclopropane rings are known for their high reactivity due to the significant angle strain and electron delocalization within the three-membered ring. This strain can influence the compound's reactivity and stability, making it a valuable building block in synthetic chemistry. The presence of the pyrrolidine moiety further adds to the compound's complexity and functionality. Pyrrolidines are commonly found in natural products and pharmaceuticals, often contributing to their biological activity through interactions with biological targets.

The ester functional group in ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate is another key feature of its structure. Esters are widely used in organic synthesis due to their versatility and the ease with which they can be converted into other functional groups. In pharmaceutical research, esters can serve as prodrugs, which are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. This property makes them useful for improving the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability.

Recent studies have explored the potential biological activities of ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate. One area of interest is its interaction with enzymes and receptors involved in various physiological processes. For instance, research has shown that compounds with similar structures can exhibit potent inhibitory effects on specific enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. Additionally, the hydroxy group on the pyrrolidine ring may play a crucial role in these interactions by forming hydrogen bonds with target proteins.

In the context of drug discovery, ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate has been investigated for its potential as a lead compound in the development of new therapeutic agents. Lead compounds are molecules that show promising biological activity and can be further optimized through medicinal chemistry to enhance their potency and selectivity. The unique combination of structural elements in this compound makes it an attractive candidate for such optimization efforts.

Synthetic methods for preparing ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate have also been reported in the literature. These methods typically involve multistep reactions that capitalize on the reactivity of the cyclopropane ring and the functional groups present in the molecule. For example, one common approach involves the use of transition-metal-catalyzed reactions to construct the cyclopropane ring followed by selective functionalization of the pyrrolidine moiety and ester group. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research and development.

In summary, ethyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172582-86-2) is a promising compound with a rich structural profile that offers numerous opportunities for exploration in both fundamental research and applied chemistry. Its potential applications in pharmaceuticals, particularly as a lead compound for drug discovery, highlight its significance in advancing our understanding of complex biological systems and developing new therapeutic strategies.